2-(methylthio)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 2-methylsulfanyl-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H17N3OS2/c1-22-16-5-3-2-4-14(16)17(21)18-8-10-20-9-6-15(19-20)13-7-11-23-12-13/h2-7,9,11-12H,8,10H2,1H3,(H,18,21)
• InChI Key: UKMUMBYAVYGEJO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCCN2C=CC(=N2)C3=CSC=C3
• Molecular Formula: C17H17N3OS2
• Molecular Weight: 343.5 g/mol

Description

2-(methylthio)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the benzamide family and has a molecular weight of 385.5 g/mol.

Scientific Research Applications

Heterocyclic Synthesis

Compounds related to 2-(methylthio)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide have been synthesized for the development of diverse heterocyclic derivatives. For instance, the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters has led to the creation of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, showcasing the compound's utility in generating a wide range of heterocyclic compounds (Mohareb et al., 2004).

Antiviral Activity

Research into benzamide-based 5-aminopyrazoles and their fused heterocycles has unveiled remarkable antiavian influenza virus activity. The synthesis route for these compounds demonstrates the potential of related benzamide derivatives in combating viral diseases, including bird flu influenza H5N1, highlighting their significant antiviral capabilities (Hebishy et al., 2020).

Anticancer Evaluation

The design and synthesis of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have shown moderate to excellent anticancer activity against multiple cancer cell lines, such as MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). This research underscores the compound's utility in developing new anticancer agents (Ravinaik et al., 2021).

Spectral Characterization and Structural Analysis

A novel pyrazole derivative, closely related to the compound , was synthesized and extensively characterized, revealing insights into its molecular structure through spectral analysis and X-ray crystallography. Such studies are crucial for understanding the chemical and physical properties of these compounds, which can influence their practical applications in various scientific fields (Kumara et al., 2018).